Cas no 126407-76-9 ((2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 126407-76-9
• MF: C₉H₁₃NO₅
• MW: 215.203222990036
• MDL: MFCD02684473
• CID: 1220023
• PubChem ID: 18639171
• Update Time: 2025-04-20

(2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(2-propenyl) ester,(2S,4R)-
• (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• XHZYVDPKJZQKHJ-UHFFFAOYSA-N
• EN300-949198
• AKOS013604139
• 4-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• 126407-76-9
• 1-allyloxycarbonyl-4-hydroxypyrrolidine-2-carboxylic acid
• SCHEMBL8547165

• MDL： MFCD02684473
• Inchi： 1S/C9H13NO5/c1-2-3-15-9(14)10-5-6(11)4-7(10)8(12)13/h2,6-7,11H,1,3-5H2,(H,12,13)
• InChI Key： XHZYVDPKJZQKHJ-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC=C)C(C(=O)O)C1

Computed Properties

• Exact Mass: 214.07156
• Monoisotopic Mass: 215.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 89.9